Cas no 1310950-03-8 (2-4-(difluoromethoxy)-3-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-4-(difluoromethoxy)-3-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1310950-03-8
• MF: C₁₄H₁₉BF₂O₄
• MW: 300.106071710587
• CID: 840156
• PubChem ID: 58452361
• Update Time: 2026-04-29

2-4-(difluoromethoxy)-3-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-
• 2-[4-(difluoromethoxy)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-4-(difluoromethoxy)-3-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Additional information on 2-4-(difluoromethoxy)-3-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-4-(difluoromethoxy)-3-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1310950-03-8)

2-4-(difluoromethoxy)-3-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1310950-03-8, is characterized by its complex aromatic structure and the presence of both fluorine and methoxy substituents, which contribute to its unique reactivity and potential applications in drug development. The tetramethyl-substituted dioxaborolane moiety enhances its stability and makes it a valuable intermediate in cross-coupling reactions, particularly in the synthesis of biologically active molecules.

The structure of 2-4-(difluoromethoxy)-3-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane features a phenyl ring substituted at the 2-position with a difluoromethoxy group and at the 3-position with a methoxy group. This arrangement imparts distinct electronic properties to the molecule, making it an attractive candidate for further functionalization. The boron atom in the dioxaborolane core is highly reactive and participates in various coupling reactions such as Suzuki-Miyaura couplings, which are pivotal in constructing complex molecular architectures. The tetramethyl substitution on the dioxaborolane ring further stabilizes the boron center while maintaining its reactivity.

In recent years, there has been a surge in research focused on organoboron compounds due to their versatility in pharmaceutical synthesis. Among these compounds, borylated aromatics have emerged as key intermediates in the development of novel therapeutic agents. The difluoromethoxy and methoxy substituents on the phenyl ring of this compound not only influence its electronic properties but also enhance its compatibility with various biological targets. This has led to its exploration in the synthesis of antimicrobial agents, anticancer drugs, and other therapeutic molecules where precise molecular architecture is critical.

One of the most compelling aspects of 2-4-(difluoromethoxy)-3-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is its utility in transition-metal-catalyzed cross-coupling reactions. These reactions are fundamental to modern synthetic chemistry and enable the construction of complex organic molecules from simpler precursors. The borylation reaction, for instance, allows for the introduction of boron atoms into aromatic systems at specific positions dictated by the reaction conditions. This capability is particularly valuable in medicinal chemistry where regioselectivity is often a challenge.

The pharmaceutical industry has increasingly recognized the importance of fluoroaromatic compounds due to their enhanced metabolic stability and binding affinity to biological targets. The presence of both fluorine and methoxy groups in 2-4-(difluoromethoxy)-3-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane makes it an excellent candidate for generating such derivatives. Researchers have leveraged this compound to develop novel analogs with improved pharmacokinetic profiles and reduced side effects. For example, studies have demonstrated its use in synthesizing kinase inhibitors, which are essential in treating cancers and inflammatory diseases.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. Techniques such as flow chemistry have enabled more efficient and scalable production of organoboron intermediates like 2-4-(difluoromethoxy)-3-methoxyphenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. These methods improve yield and purity while reducing waste generation—a critical consideration in green chemistry initiatives. Additionally, palladium-catalyzed borylation reactions have been optimized for higher selectivity and efficiency under mild conditions.

The role of computational chemistry in understanding and predicting the reactivity of complex molecules cannot be overstated. Molecular modeling studies have provided insights into how the electronic environment around the boron center influences reaction outcomes. These insights are particularly valuable when designing multi-step synthetic routes that involve multiple coupling steps or when optimizing reaction conditions for industrial-scale production.

In conclusion,2-4-(difluoromethoxy)-3-methoxyphenyl-4,4,5,5-tetramethyl-1，3，2-dioxaborolane (CAS No. 1310950-03-8) represents a significant advancement in pharmaceutical synthesis due to its unique structural features and reactivity profile。 Its applications span across multiple therapeutic areas， making it a cornerstone compound for medicinal chemists。 As research continues to uncover new synthetic methodologies， this compound will undoubtedly play an even greater role in drug discovery efforts worldwide。